Cas no 160313-49-5 (4-Bromo-3-(dibromomethyl)benzonitrile)

4-Bromo-3-(dibromomethyl)benzonitrile is a brominated aromatic nitrile compound with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both bromine substituents and a nitrile group, makes it a versatile building block for further functionalization, particularly in cross-coupling reactions and heterocycle formation. The dibromomethyl moiety enhances reactivity, enabling selective transformations under controlled conditions. This compound is valued for its stability and compatibility with a range of reaction conditions, making it suitable for applications in medicinal chemistry and materials science. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

4-Bromo-3-(dibromomethyl)benzonitrile structure

160313-49-5 structure

Product Name:4-Bromo-3-(dibromomethyl)benzonitrile

CAS No:160313-49-5

MF:C₈H₄Br₃N

MW:353.836059570313

MDL:MFCD24335261

CID:1057436

PubChem ID:15940000

Update Time:2025-05-27

4-Bromo-3-(dibromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-(dibromomethyl)benzonitrile
- 3-dibromomethyl-4-bromobenzonitrile
- 4-bromo-3-dibromomethylbenzonitrile
- DDQLVABPXBLYOY-UHFFFAOYSA-N
- AKOS027256892
- AC4588
- DB-253118
- SCHEMBL1921906
- 160313-49-5
- SY023970
- MFCD24335261
- InChI=1/C8H4Br3N/c9-7-2-1-5(4-12)3-6(7)8(10)11/h1-3,8
- DTXSID20579940
- 4-Bromo-3-dibromomethyl-benzonitrile
- MDL： MFCD24335261
- Inchi： 1S/C8H4Br3N/c9-7-2-1-5(4-12)3-6(7)8(10)11/h1-3,8H
- InChI Key： DDQLVABPXBLYOY-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C#N)C=C1C(Br)Br

Computed Properties

Exact Mass: 350.78900
Monoisotopic Mass: 350.78939g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79000
LogP: 4.10918

4-Bromo-3-(dibromomethyl)benzonitrile Pricemore >>

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